Biological-like vesicular structures self-assembled from DNA-block copolymers†

Chemical Communications Pub Date: 2012-01-31 DOI: 10.1039/C2CC17487A

Abstract

The polymer modification of short nucleotide sequences has been achieved for future use as self-assembled biologically active structures with sizes in the nanometre range. Co-assembly of the resulting DNA-based amphiphilic block copolymers with native proteins demonstrates the self-assembly of biological-like vesicular structures.

Graphical abstract: Biological-like vesicular structures self-assembled from DNA-block copolymers
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